Cas no 2248358-11-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methylcyclobutoxy)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methylcyclobutoxy)acetate
• CAS No: 2248358-11-2
• MF: C₁₅H₁₅NO₅
• MW: 289.283304452896
• CID: 6335861
• PubChem ID: 165724690
• Update Time: 2025-10-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methylcyclobutoxy)acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methylcyclobutoxy)acetate
• EN300-6514162
• 2248358-11-2

• Inchi： 1S/C15H15NO5/c1-15(7-4-8-15)20-9-12(17)21-16-13(18)10-5-2-3-6-11(10)14(16)19/h2-3,5-6H,4,7-9H2,1H3
• InChI Key： SONNFLAFWZUDKM-UHFFFAOYSA-N
• SMILES： O(CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)C1(C)CCC1

Computed Properties

• Exact Mass: 289.09502258g/mol
• Monoisotopic Mass: 289.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methylcyclobutoxy)acetate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methylcyclobutoxy)acetate: A Comprehensive Overview

The compound with CAS No. 2248358-11-2, commonly referred to as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methylcyclobutoxy)acetate, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and potential uses in pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its role in enhancing the stability and bioavailability of active ingredients in drug formulations.

The chemical structure of this compound is characterized by a dioxo isoindole core, which contributes to its stability and reactivity. The presence of a methylcyclobutoxy group introduces additional flexibility and functionality, making it suitable for a wide range of applications. Researchers have explored its ability to act as a bioisostere in medicinal chemistry, where it can replace other functional groups without altering the overall pharmacophore significantly.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. The use of mild reaction conditions and catalytic systems has improved the yield and purity of the product. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel approach using transition metal catalysts to facilitate the coupling reaction between the isoindole derivative and the methylcyclobutoxy acetate moiety.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents like dichloromethane and acetonitrile. These properties make it ideal for use in formulations requiring controlled release mechanisms or targeted delivery systems.

The application potential of this compound is vast. In the pharmaceutical industry, it has been investigated as a prodrug carrier, where it can enhance the solubility and absorption of poorly soluble drugs. Additionally, its role as an intermediate in total synthesis has been pivotal in constructing complex natural products with intricate stereochemistry.

Recent studies have also explored its use in agrochemicals, particularly as a component in herbicides and fungicides. Its ability to interact with specific enzymes involved in plant metabolism makes it a promising candidate for developing eco-friendly agricultural solutions.

From an environmental perspective, researchers have evaluated its biodegradability under various conditions. Results indicate that under aerobic conditions, the compound undergoes rapid degradation, minimizing its ecological footprint. This aligns with global efforts to develop sustainable chemical compounds that do not pose long-term risks to ecosystems.

In conclusion, the compound with CAS No. 2248358-11-2 represents a significant advancement in organic chemistry. Its unique structure, versatile applications, and favorable physical properties position it as a valuable tool across multiple industries. As research continues to uncover new avenues for its utilization, this compound is poised to play an increasingly important role in both academic and industrial settings.